4,6-Dichloro-2-cyclopropylpyrimidine
Overview
Description
4,6-Dichloro-2-cyclopropylpyrimidine is a chemical compound with the molecular formula C7H6Cl2N2 . It has a molecular weight of 189.04 . It is a solid substance that should be stored in an inert atmosphere at 2-8°C .
Synthesis Analysis
The synthesis of this compound involves the reaction of 4,6-dihydroxy-pyrimidine with ethylene dichloride and a chlorination catalyst . Another method involves the condensation of pyrimidine amine derivative with a cyclopentyl derivative in ethylene glycol .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms at positions 1 and 3 . The pyrimidine ring is substituted with two chlorine atoms at positions 4 and 6 and a cyclopropyl group at position 2 .Physical And Chemical Properties Analysis
This compound is a solid substance with a molecular weight of 189.04 . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Medicinal Chemistry Applications
4,6-Dichloro-2-cyclopropylpyrimidine has been utilized in the synthesis of antiviral compounds, showcasing its potential in the development of treatments against various viral infections. For instance, it has been involved in creating 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines with notable antiviral activity against herpes viruses and retroviruses, including HIV (Holý et al., 2002). This highlights its role in generating new therapeutic agents targeting viral replication mechanisms.
Organic Synthesis and Process Research
The compound has been explored in process research, specifically in the synthesis of 4,6-Dichloro-2-methylpyrimidine, an important intermediate for anticancer drugs like dasatinib (Guo Lei-ming, 2012). Such studies underscore its significance in optimizing synthetic routes for pharmaceutical intermediates, ensuring efficiency and scalability in drug manufacturing.
Material Science and Catalysis
In material science, this compound's derivatives have been used to investigate new materials and catalysts. For example, cyclopalladated compounds derived from phenylpyrimidines, including 4,6-Diphenylpyrimidine derivatives, have been explored for their potential applications in catalysis and material processing, highlighting the structural versatility and reactivity of these compounds (G. Caygill et al., 1990).
Antimicrobial and Corrosion Inhibition Research
Additionally, thiopyrimidine derivatives, which can be synthesized from this compound, have shown promise as corrosion inhibitors for mild steel in hydrochloric acid, further extending the chemical's utility into industrial applications (Priyanka Singh et al., 2016). This illustrates the compound's role beyond pharmaceuticals, contributing to materials science and engineering by enhancing material longevity and performance.
Safety and Hazards
Properties
IUPAC Name |
4,6-dichloro-2-cyclopropylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2/c8-5-3-6(9)11-7(10-5)4-1-2-4/h3-4H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBOWZANEONZCOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=CC(=N2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70647966 |
Source
|
| Record name | 4,6-Dichloro-2-cyclopropylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70647966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7043-09-6 |
Source
|
| Record name | 4,6-Dichloro-2-cyclopropylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70647966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,6-dichloro-2-cyclopropylpyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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